Cas no 676543-79-6 (2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-)

2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)- structure
676543-79-6 structure
Product Name:2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-
CAS No:676543-79-6
MF:C6H8O3
MW:128.125922203064
CID:394382
PubChem ID:11434954
Update Time:2025-04-19

2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-
    • (1R,4R,8R)-2,3-dioxabicyclo[2.2.2]oct-5-en-8-ol
    • 676543-79-6
    • DTXSID40465679
    • Inchi: 1S/C6H8O3/c7-5-3-4-1-2-6(5)9-8-4/h1-2,4-7H,3H2/t4-,5+,6+/m0/s1
    • InChI Key: DRRIYZQOHCHRML-KVQBGUIXSA-N
    • SMILES: O1[C@@H]2C=C[C@@H](C[C@H]2O)O1

Computed Properties

  • Exact Mass: 128.04734
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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